Cas no 135545-99-2 ((2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid)

• Product name: (2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid
• CAS No: 135545-99-2
• MF: C₁₁H₁₂N₂O₆
• MW: 268.2228
• CID: 1238534
• PubChem ID: 135438598

(2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{(E)-2-[(carboxymethyl)amino]ethenyl}-2,3-dihydropyridine-2,6-dicarboxylic acid
• (2S)-4-[(E)-2-(carboxymethylamino)ethenyl]-2,3-dihydropyridine-2,6-dicarboxylic acid
• Portulacaxanthin III
• CHEBI:8342
• C08566
• Q27108051
• 135545-99-2
• Glycine-betaxanthin

• Inchi： InChI=1S/C11H12N2O6/c14-9(15)5-12-2-1-6-3-7(10(16)17)13-8(4-6)11(18)19/h1-3,8,13H,4-5H2,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： ZZZQMKRQWYRKFG-UHFFFAOYSA-N
• SMILES： OC(=O)C\N=C/C=C1\CC(NC(=C1)C(O)=O)C(O)=O |c:11|

Computed Properties

• Exact Mass: 268.069536
• Monoisotopic Mass: 268.069536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.562
• Topological Polar Surface Area: 136

Experimental Properties

• Density: 1.53
• Boiling Point: 628.8°C at 760 mmHg
• Flash Point: 334.1°C
• Refractive Index: 1.628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives